Cas no 351002-96-5 (Benzenemethanol,2,6-diethoxy-)

• Product Name: Benzenemethanol,2,6-diethoxy-
• CAS No: 351002-96-5
• Molecular Formula: C₁₁H₁₆O₃
• Molecular Weight: 196.24294
• CID: 302868
• PubChem ID: 4377705

Benzenemethanol,2,6-diethoxy- Properties

Names and Identifiers

• Benzenemethanol,2,6-diethoxy-
• (2,6-Diethoxyphenyl)methanol
• 2,6-DIETHOXY BENZYL ALCOHOL
• AC1N8ZXS
• ACMC-20ao8z
• CTK8C6098
• I01-17695
• SureCN4168893
• AKOS015889036
• starbld0037300
• 351002-96-5
• SCHEMBL4168893
• 2,6-DIETHOXYBENZYL ALCOHOL
• DTXSID50402595
• PSMRNOMLVFGPQS-UHFFFAOYSA-N
• 2 6-DIETHOXYBENZYL ALCOHOL 97
• J-019901

• InChIKey： PSMRNOMLVFGPQS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16O3/c1-3-13-10-6-5-7-11(14-4-2)9(10)8-12/h5-7,12H,3-4,8H2,1-2H3
• SMILES： C(OC1C=CC=C(OCC)C=1CO)C

Computed Properties

• Exact Mass: 196.10998
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 196.11
• Heavy Atom Count: 14
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• LogP: 1.97630
• PSA: 38.69
• Boiling Point: 303.7±27.0 °C at 760 mmHg
• Melting Point: 41-45 °C (lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: >230 °F
• Color/Form: solid
• Solubility: Not determined
• Density: 1.1±0.1 g/cm3